reactive red 11
reactive red 11
Brand Name:
Vulcanchem
CAS No.:
12226-08-3
VCID:
VC0081439
InChI:
InChI=1S/C20H12Cl2N6O9S2.3Na/c21-18-24-19(22)26-20(25-18)23-12-7-11(38(32,33)34)5-9-6-13(39(35,36)37)15(16(29)14(9)12)28-27-10-3-1-8(2-4-10)17(30)31;;;/h1-7,29H,(H,30,31)(H,32,33,34)(H,35,36,37)(H,23,24,25,26);;;/q;3*+1/p-3
SMILES:
C1=CC(=CC=C1C(=O)[O-])N=NC2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)[O-])S(=O)(=O)[O-])NC4=NC(=NC(=N4)Cl)Cl)O.[Na+].[Na+].[Na+]
Molecular Formula:
C21H9I2N3Na6O9S2
Molecular Weight:
681.314
reactive red 11
CAS No.: 12226-08-3
Cat. No.: VC0081439
Molecular Formula: C21H9I2N3Na6O9S2
Molecular Weight: 681.314
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 12226-08-3 |
|---|---|
| Molecular Formula | C21H9I2N3Na6O9S2 |
| Molecular Weight | 681.314 |
| IUPAC Name | trisodium;4-[[8-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-1-hydroxy-3,6-disulfonatonaphthalen-2-yl]diazenyl]benzoate |
| Standard InChI | InChI=1S/C20H12Cl2N6O9S2.3Na/c21-18-24-19(22)26-20(25-18)23-12-7-11(38(32,33)34)5-9-6-13(39(35,36)37)15(16(29)14(9)12)28-27-10-3-1-8(2-4-10)17(30)31;;;/h1-7,29H,(H,30,31)(H,32,33,34)(H,35,36,37)(H,23,24,25,26);;;/q;3*+1/p-3 |
| Standard InChI Key | DDOJAHOMUCICKM-RQMPAFGMSA-K |
| SMILES | C1=CC(=CC=C1C(=O)[O-])N=NC2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)[O-])S(=O)(=O)[O-])NC4=NC(=NC(=N4)Cl)Cl)O.[Na+].[Na+].[Na+] |
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